Cas no 1609959-45-6 (N-(1S)-2-Hydroxy-3-methyl-1-(2-methylpropyl)-3-buten-1-yl-carbamic Acid 1,1-Dimethylethyl Ester)

• Product Name: N-(1S)-2-Hydroxy-3-methyl-1-(2-methylpropyl)-3-buten-1-yl-carbamic Acid 1,1-Dimethylethyl Ester
• CAS No: 1609959-45-6
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 5579782
• Update Time: 2025-07-15

N-(1S)-2-Hydroxy-3-methyl-1-(2-methylpropyl)-3-buten-1-yl-carbamic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(4S)-3-hydroxy-2,6-dimethylhept-1-en-4-yl]carbamate
• Carbamic acid, N-[(1S)-2-hydroxy-3-methyl-1-(2-methylpropyl)-3-buten-1-yl]-, 1,1-dimethylethyl ester
• N-(1S)-2-Hydroxy-3-methyl-1-(2-methylpropyl)-3-buten-1-yl-carbamic Acid 1,1-Dimethylethyl Ester

• Inchi： 1S/C14H27NO3/c1-9(2)8-11(12(16)10(3)4)15-13(17)18-14(5,6)7/h9,11-12,16H,3,8H2,1-2,4-7H3,(H,15,17)/t11-,12?/m0/s1
• InChI Key： RZYBVTBIWWSVJN-PXYINDEMSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](CC(C)C)C(O)C(C)=C

Experimental Properties

• Density: 0.969±0.06 g/cm3(Predicted)
• Boiling Point: 363.7±35.0 °C(Predicted)
• pka: 12.05±0.46(Predicted)

Additional information on N-(1S)-2-Hydroxy-3-methyl-1-(2-methylpropyl)-3-buten-1-yl-carbamic Acid 1,1-Dimethylethyl Ester

Introduction to N-(1S)-2-Hydroxy-3-methyl-1-(2-methylpropyl)-3-buten-1-yl-carbamic Acid 1,1-Dimethylethyl Ester (CAS No. 1609959-45-6)

N-(1S)-2-Hydroxy-3-methyl-1-(2-methylpropyl)-3-buten-1-yl-carbamic Acid 1,1-Dimethylethyl Ester, with the CAS number 1609959-45-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents and intermediates. The unique stereochemistry and functional groups present in this compound make it a valuable candidate for further exploration in drug discovery and synthetic chemistry.

The structural framework of N-(1S)-2-Hydroxy-3-methyl-1-(2-methylpropyl)-3-buten-1-yl-carbamic Acid 1,1-Dimethylethyl Ester incorporates several key features that contribute to its chemical reactivity and biological significance. The presence of a chiral center at the 1S configuration, combined with hydroxyl and carbamate functional groups, suggests potential interactions with biological targets. These features are particularly relevant in the context of enzyme inhibition and receptor binding studies, where stereochemical specificity plays a crucial role.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. The use of high-throughput screening techniques has further facilitated the identification of novel pharmacophores within this class of compounds. N-(1S)-2-Hydroxy-3-methyl-1-(2-methylpropyl)-3-buten-1-yl-carbamic Acid 1,1-Dimethylethyl Ester has been investigated in virtual screening campaigns to identify potential leads for treating various diseases, including inflammatory disorders and metabolic syndromes.

In addition to its pharmaceutical applications, this compound has shown promise in the field of materials science. The unique structural motifs present in N-(1S)-2-Hydroxy-3-methyl-1-(2-methylpropyl)-3-buten-1-yl-carbamic Acid 1,1-Dimethylethyl Ester make it a suitable candidate for designing advanced polymers and coatings with enhanced mechanical and thermal properties. Researchers have explored its incorporation into biodegradable polymers and nanocomposites, aiming to develop sustainable materials with improved performance characteristics.

The synthesis of N-(1S)-2-Hydroxy-3-methyl-1-(2-methylpropyl)-3-buten-1-yl-carbamic Acid 1,1-Dimethylethyl Ester presents several challenges due to its complex stereochemistry and multiple functional groups. However, recent methodological advancements in asymmetric synthesis have provided new tools for constructing such molecules with high enantioselectivity. Techniques such as enzymatic resolution and chiral auxiliary-assisted reactions have been employed to achieve the desired stereochemical purity. These advances have not only streamlined the synthesis process but also opened new avenues for exploring the chemical space of this compound.

The biological activity of N-(1S)-2-Hydroxy-3-methyl-1-(2-methylpropyl)-3-buten-1-yl-carbamic Acid 1,1-Dimethylethyl Ester has been evaluated through various in vitro assays. Initial studies have revealed potential inhibitory effects on key enzymes involved in metabolic pathways. For instance, preliminary data suggest that this compound may modulate the activity of cytochrome P450 enzymes, which are critical in drug metabolism. Further research is ongoing to elucidate the precise mechanisms of action and to identify potential therapeutic applications.

The environmental impact of synthesizing and utilizing N-(1S)-2-Hydroxy-3-methyl-1-(2-methylpropyl)-3-buten-1-yl-carbamic Acid 1,1-Dimethylethyl Ester is also a critical consideration. Efforts have been made to develop green chemistry approaches that minimize waste and reduce energy consumption during production. Solvent-free reactions and catalytic methods have been explored as alternatives to traditional synthetic routes. These sustainable practices not only enhance the efficiency of the synthesis process but also align with global efforts to promote environmental stewardship.

In conclusion, N-(1S)-2-Hydroxy-3-methyl-1-(2-methylpropyl)-3-buten-1-yl-carbamic Acid 1,1-Dimethylethyl Ester represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and biological potential make it a valuable subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a significant role in advancing scientific knowledge and developing innovative solutions to global challenges.